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Compound of Interest

Compound Name: Peficitinib hydrochloride

Cat. No.: B14757596 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the proper disposal of

Peficitinib hydrochloride, a Janus kinase (JAK) inhibitor. Adherence to these procedures is

essential to ensure the safety of laboratory personnel, prevent environmental contamination,

and maintain regulatory compliance. Peficitinib hydrochloride is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects, necessitating specialized

disposal methods.[1]

Chemical and Safety Data
A summary of key quantitative data for Peficitinib hydrochloride is presented below for easy

reference.
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Property Value Reference

Chemical Formula C18H23ClN4O2 [1]

Molecular Weight 362.85 g/mol [1]

CAS Number 1353219-06-3 [1]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

GHS Precautionary

Statements

P273: Avoid release to the

environment
[1]

P391: Collect spillage [1]

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Disposal Decision Workflow
The following diagram outlines the required step-by-step process for the disposal of Peficitinib
hydrochloride waste.
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Peficitinib Hydrochloride Waste Generated

Assess Contamination Level:
- Pure substance

- Contaminated labware (e.g., pipette tips, gloves)
- Aqueous solution

Package Waste Securely

Label Waste Container Clearly:
- 'Hazardous Pharmaceutical Waste'

- 'Peficitinib Hydrochloride'
- Hazard symbols (Harmful, Environmentally Hazardous)

- Date of accumulation start

Store in Designated Hazardous Waste Accumulation Area

Contact Institutional Environmental Health & Safety (EHS) Office

Arrange for Pickup by a Licensed Hazardous Waste Disposal Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Peficitinib hydrochloride waste.
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Experimental Protocol: Segregation and Packaging
of Peficitinib Hydrochloride Waste for Disposal
This protocol details the procedure for the safe segregation and packaging of solid and liquid

waste contaminated with Peficitinib hydrochloride prior to its removal by a certified

hazardous waste management company.

Objective: To safely contain Peficitinib hydrochloride waste in properly labeled containers to

prevent personnel exposure and environmental release, in compliance with institutional and

national regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves (nitrile or

neoprene), lab coat.

Designated, sealable, and clearly labeled hazardous waste containers (for solid and liquid

waste).

Waste labels with fields for chemical name, hazard symbols, and accumulation start date.

Spill kit for cytotoxic or hazardous drugs.

Procedure:

Personnel Protection: Before handling any waste, don the appropriate PPE, including safety

goggles, a lab coat, and double-gloving with chemical-resistant gloves.

Waste Segregation at the Source:

Solid Waste: Immediately dispose of all contaminated solid materials (e.g., gloves, pipette

tips, empty vials, absorbent paper) into a designated, leak-proof solid hazardous waste

container. Do not mix with non-hazardous laboratory trash.

Liquid Waste: Collect all aqueous solutions containing Peficitinib hydrochloride in a

designated, shatter-proof, and leak-proof liquid hazardous waste container. Ensure the
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container is compatible with the solvents used. Do not pour any solution containing

Peficitinib hydrochloride down the drain.[2][3]

Container Management:

Keep waste containers sealed when not in immediate use to prevent the release of

aerosols or vapors.

Do not overfill containers. Leave at least 10% headspace to allow for expansion and

prevent spills.

Labeling:

Affix a completed hazardous waste label to each container as soon as the first piece of

waste is added.

The label must clearly state "Hazardous Pharmaceutical Waste," list "Peficitinib
hydrochloride" as the primary constituent, and include the appropriate hazard pictograms

(e.g., harmful, environmentally hazardous).

Record the date when waste accumulation began.

Temporary Storage:

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

satellite accumulation area within or near the laboratory.

Ensure the storage area is away from drains and sources of ignition.[1]

Arranging for Disposal:

Once the waste container is full or has reached the institutional time limit for satellite

accumulation, contact your institution's Environmental Health and Safety (EHS)

department.

Provide the EHS office with all necessary information about the waste, including its

contents and volume.
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The EHS office will coordinate the pickup, transportation, and final disposal of the waste

through a licensed hazardous waste contractor, ensuring compliance with all relevant

regulations, such as those established by the Environmental Protection Agency (EPA).[2]

[4][5]

Spill Management:

In the event of a spill, immediately alert personnel in the area.

Use a spill kit appropriate for hazardous chemicals to contain and clean up the spill.

All materials used for spill cleanup must be disposed of as hazardous waste in the

designated solid waste container.

Documentation:

Maintain a log of the hazardous waste generated, including the type and quantity of

Peficitinib hydrochloride waste and the dates of accumulation and pickup. This

documentation is crucial for regulatory compliance.

Regulatory Context
The disposal of Peficitinib hydrochloride is governed by regulations for hazardous

pharmaceutical waste. In the United States, the Environmental Protection Agency (EPA)

regulates the management of such waste under the Resource Conservation and Recovery Act

(RCRA).[2][4][5] Healthcare and research facilities are required to manage hazardous waste

pharmaceuticals safely from generation to disposal.[4] It is imperative to avoid flushing such

chemicals down the drain or disposing of them in the regular trash to prevent contamination of

water supplies and soil.[3][4] Drug take-back programs are a safe disposal option for many

pharmaceuticals, but for a laboratory setting generating this type of waste, a licensed

hazardous waste disposal service is the appropriate channel.[4][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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